Cas no 200421-52-9 (1,3-Cyclohexanedione, 2,2'-[(3-nitrophenyl)methylene]bis[5,5-dimethyl-)
200421-52-9 structure
Product Name:1,3-Cyclohexanedione, 2,2'-[(3-nitrophenyl)methylene]bis[5,5-dimethyl-
CAS No:200421-52-9
MF:C23H27NO6
MW:413.46358704567
CID:1391782
Update Time:2024-08-16
1,3-Cyclohexanedione, 2,2'-[(3-nitrophenyl)methylene]bis[5,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione, 2,2'-[(3-nitrophenyl)methylene]bis[5,5-dimethyl-
- 3-hydroxy-2-((2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl){3-nitrophenyl}methyl)-5,5-dimethyl-2-cyclohexen-1-one
-
- Inchi: 1S/C23H27NO6/c1-22(2)9-15(25)20(16(26)10-22)19(13-6-5-7-14(8-13)24(29)30)21-17(27)11-23(3,4)12-18(21)28/h5-8,19-21H,9-12H2,1-4H3
- InChI Key: BGPNPCHJMQYBCR-UHFFFAOYSA-N
- SMILES: C(C1C(=O)CC(C)(C)CC1=O)(C1C(=O)CC(C)(C)CC1=O)C1=CC=CC([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 413.18391
Experimental Properties
- Density: 1.219±0.06 g/cm3(Predicted)
- Melting Point: 196-198 °C(Solv: ethanol (64-17-5); water (7732-18-5))
- Boiling Point: 584.8±50.0 °C(Predicted)
- PSA: 111.42
- pka: 4.18±0.42(Predicted)
1,3-Cyclohexanedione, 2,2'-[(3-nitrophenyl)methylene]bis[5,5-dimethyl- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
200421-52-9 (1,3-Cyclohexanedione, 2,2'-[(3-nitrophenyl)methylene]bis[5,5-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk